Cas no 2228588-22-3 (methyl 3-amino-2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propanoate)

• Product Name: methyl 3-amino-2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propanoate
• CAS No: 2228588-22-3
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5906085
• PubChem ID: 165657202
• Update Time: 2025-11-01

methyl 3-amino-2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propanoate
• methyl 3-amino-2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propanoate
• 2228588-22-3
• EN300-1810838

• Inchi： 1S/C13H23NO2/c1-13(2)8-4-5-9(11(13)6-8)10(7-14)12(15)16-3/h8-11H,4-7,14H2,1-3H3
• InChI Key： AWCBTXODUGMHCR-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1CCC2CC1C2(C)C)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propanoate

Comprehensive Overview of Methyl 3-amino-2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propanoate (CAS No. 2228588-22-3)

Methyl 3-amino-2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propanoate (CAS No. 2228588-22-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic biology. This ester derivative, featuring a bicyclic 6,6-dimethylbicyclo[3.1.1]heptane core, is widely studied for its potential applications in drug discovery and material science. The compound's unique structural attributes, including its amino and ester functional groups, make it a versatile intermediate for synthesizing bioactive molecules.

Recent trends in pharmaceutical research highlight the growing demand for bicyclic compounds due to their enhanced stability and bioavailability. Methyl 3-amino-2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propanoate aligns with this trend, as its rigid bicyclo[3.1.1]heptane scaffold mimics natural terpenes, which are pivotal in designing therapeutics for inflammation and metabolic disorders. Researchers are particularly interested in its role as a precursor for chiral auxiliaries and peptide mimetics, addressing common queries like "How to optimize chiral synthesis using bicyclic frameworks?"

The compound's CAS No. 2228588-22-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings. Its synthesis typically involves stereoselective methods, a hot topic in organic chemistry forums. Users often inquire about "green chemistry approaches for esterification of bicyclic compounds," underscoring the need for sustainable production techniques. Notably, the methyl ester group in this molecule offers hydrolytic stability, a feature highly valued in prodrug development.

In material science, Methyl 3-amino-2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propanoate is explored for its potential in polymer modification. Its bicyclic structure can impart rigidity to polymer chains, a property sought after in high-performance coatings and adhesives. Discussions on platforms like ResearchGate often focus on "tailoring thermal stability in polymers using bicyclo[3.1.1]heptane derivatives," linking this compound to cutting-edge material innovations.

From an analytical perspective, the compound's characterization via NMR and mass spectrometry is well-documented. Its proton-rich environment due to the amino group facilitates detailed structural elucidation, a frequent subject in spectroscopy tutorials. Additionally, its logP and solubility profiles are critical for pharmacokinetic studies, answering queries like "How does bicyclo[3.1.1]heptane affect drug absorption?"

In conclusion, Methyl 3-amino-2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propanoate (CAS No. 2228588-22-3) stands at the intersection of multiple scientific disciplines. Its structural uniqueness and functional adaptability make it a subject of ongoing research, particularly in addressing challenges like stereocontrol and sustainable synthesis. As interest in bioactive bicyclic compounds grows, this molecule is poised to play a pivotal role in advancing both therapeutic and material innovations.